Cas no 2228751-64-0 (Tert-butyl 3-(2-amino-1,3-oxazol-5-yl)morpholine-4-carboxylate)

• Product Name: Tert-butyl 3-(2-amino-1,3-oxazol-5-yl)morpholine-4-carboxylate
• CAS No: 2228751-64-0
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• CID: 5778123
• PubChem ID: 165678494
• Update Time: 2025-10-31

Tert-butyl 3-(2-amino-1,3-oxazol-5-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2228751-64-0
• tert-butyl 3-(2-amino-1,3-oxazol-5-yl)morpholine-4-carboxylate
• EN300-1901952
• Tert-butyl 3-(2-amino-1,3-oxazol-5-yl)morpholine-4-carboxylate

• Inchi： 1S/C12H19N3O4/c1-12(2,3)19-11(16)15-4-5-17-7-8(15)9-6-14-10(13)18-9/h6,8H,4-5,7H2,1-3H3,(H2,13,14)
• InChI Key： QUOSKIRTKAACAE-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C2=CN=C(N)O2)C1

Computed Properties

• Exact Mass: 269.13755610g/mol
• Monoisotopic Mass: 269.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.8Ų

Additional information on Tert-butyl 3-(2-amino-1,3-oxazol-5-yl)morpholine-4-carboxylate

Tert-butyl 3-(2-amino-1,3-oxazol-5-yl)morpholine-4-carboxylate

The compound Tert-butyl 3-(2-amino-1,3-oxazol-5-yl)morpholine-4-carboxylate (CAS No. 2228751-64-0) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its morpholine ring structure, which serves as a versatile scaffold for numerous chemical modifications. The presence of the tert-butyl group and the amino-substituted oxazole moiety further enhances its functional diversity, making it an attractive target for researchers in the fields of drug discovery and materials science.

Recent studies have highlighted the importance of morpholine derivatives in medicinal chemistry, particularly due to their ability to act as bioisosteres or scaffolds for bioactive molecules. The tert-butyl group in this compound contributes to its lipophilicity, which is a critical property for drug candidates aiming to cross biological membranes. Additionally, the oxazole ring, a five-membered aromatic heterocycle, is known for its stability and ability to participate in hydrogen bonding, further enhancing the compound's potential as a building block in drug design.

The synthesis of Tert-butyl 3-(2-amino-1,3-oxazol-5-yl)morpholine-4-carboxylate typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have provided new insights into constructing chiral morpholine derivatives, which could be extended to this compound.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it has been investigated as a potential lead molecule for anti-inflammatory and anticancer agents. The amino group on the oxazole ring can act as a site for further functionalization, enabling the creation of bioconjugates or targeted drug delivery systems. Furthermore, its structural versatility makes it a valuable component in the development of advanced materials, such as stimuli-responsive polymers or sensors.

Recent research has also focused on the biological evaluation of this compound. Studies conducted in vitro have demonstrated its ability to modulate key cellular pathways involved in inflammation and apoptosis. These findings suggest that it could serve as a starting point for developing novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, Tert-butyl 3-(2-amino-1,3-oxazol-5-yl)morpholine-4-carboxylate (CAS No. 2228751-64-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an ideal candidate for further exploration in drug discovery and materials science. As research continues to uncover its full capabilities, this compound is poised to play a crucial role in advancing modern chemistry and medicine.